2-(4-Chlorophenyl)-3-{[4-(2-fluorophenyl)piperazino]methyl}imidazo[1,2-a]pyridine

• IUPAC Name: 2-(4-chlorophenyl)-3-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]imidazo[1,2-a]pyridine
• InChI: InChI=1S/C24H22ClFN4/c25-19-10-8-18(9-11-19)24-22(30-12-4-3-7-23(30)27-24)17-28-13-15-29(16-14-28)21-6-2-1-5-20(21)26/h1-12H,13-17H2
• InChI Key: HDQMLQOSIBMXQV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=C(N=C3N2C=CC=C3)C4=CC=C(C=C4)Cl)C5=CC=CC=C5F
• Molecular Formula: C24H22ClFN4
• Molecular Weight: 420.9 g/mol

Description

Imidazo[1,2-a]pyridines, such as the compound you mentioned, are important fused bicyclic 5–6 heterocycles. They are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines can be achieved through different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridines is characterized by a fused bicyclic 5–6 heterocycle. This structure is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can undergo various chemical reactions for their direct functionalization. These reactions include transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Application : Researchers have explored the direct functionalization of this scaffold to construct diverse imidazo[1,2-a]pyridine derivatives. .

Drug Development

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Material Science

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